Cas no 2171449-50-4 (2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}propanoic acid)

• Product Name: 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}propanoic acid
• CAS No: 2171449-50-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5937186
• PubChem ID: 165556845
• Update Time: 2025-10-28

2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}propanoic acid
• 2171449-50-4
• EN300-1574161
• 2-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]azetidin-3-yl}propanoic acid

• Inchi： 1S/C26H30N2O5/c1-3-18(12-24(29)28-13-17(14-28)16(2)25(30)31)27-26(32)33-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,16-18,23H,3,12-15H2,1-2H3,(H,27,32)(H,30,31)/t16?,18-/m1/s1
• InChI Key： JQLIMAIAILTAHV-UHUGOGIASA-N
• SMILES： O=C(C[C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(C(=O)O)C)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}propanoic acid

Introduction to 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}propanoic acid (CAS No. 2171449-50-4)

2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}propanoic acid, identified by its CAS number 2171449-50-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a azetidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an amino acid-derived side chain. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The molecular framework of 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}propanoic acid is meticulously designed to interact with biological targets in a highly specific manner. The azetidine ring, a six-membered heterocyclic compound, is known for its ability to mimic the conformational flexibility of natural amino acids, making it an excellent scaffold for designing peptidomimetics. This structural feature is particularly valuable in the development of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders.

The Fmoc group attached to the amino side chain serves as a protective group in peptide synthesis but also enhances the solubility and stability of the compound. In recent years, Fmoc-modified compounds have been explored for their potential in modulating enzyme activity and cell signaling pathways. The fluorene moiety, on the other hand, contributes to the compound's photophysical properties, making it suitable for applications in bioimaging and fluorescent probes.

Recent advancements in medicinal chemistry have highlighted the importance of structure-based drug design, where the three-dimensional structure of a target protein is used to design molecules that can bind with high affinity and selectivity. 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}propanoic acid exemplifies this approach, as its complex architecture allows for precise interactions with biological targets. For instance, studies have shown that derivatives of this compound can inhibit the activity of certain proteases by mimicking the natural substrate binding site.

The pharmacological potential of this compound has been further explored through computational modeling and experimental studies. Molecular dynamics simulations have revealed that the azetidine ring adopts conformations that are similar to those of natural amino acids when bound to protein targets. This similarity enhances binding affinity and reduces off-target effects, which are common issues in drug development.

In vitro experiments have demonstrated that 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}propanoic acid exhibits promising activity against various enzymes and receptors. For example, derivatives of this compound have shown inhibitory effects on matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and are implicated in cancer progression. Additionally, preliminary studies suggest that it may have therapeutic potential in treating inflammatory diseases by modulating cytokine production.

The synthesis of this compound involves multiple steps, including peptide coupling reactions, protection-deprotection strategies, and purification techniques. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for pharmaceutical applications. Techniques such as solid-phase peptide synthesis (SPPS) have been particularly useful in constructing complex molecules like this one efficiently.

The role of CAS No. 2171449-50-4 in identifying and characterizing this compound is crucial for regulatory purposes and for ensuring consistency across different research groups. The CAS registry number provides a unique identifier for chemical substances, facilitating accurate documentation and communication in scientific literature.

Future research directions may focus on optimizing the pharmacological properties of 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}propanoic acid through structural modifications or exploring its potential in combination therapies. The integration of machine learning algorithms into drug discovery pipelines could also accelerate the identification of new derivatives with enhanced efficacy and reduced toxicity.

In conclusion,2-{1-(3R)-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)pentanoylazetidin}-3-\yl)propanoic acid (CAS No. 2171449\50\4) represents a significant advancement in pharmaceutical chemistry with its complex structure and multifaceted applications. Its potential as a therapeutic agent continues to be explored through both experimental and computational approaches, offering hope for new treatments across various diseases.